Cas no 87539-99-9 (6-(4-methylpiperazin-1-yl)-3-phenyl[1,2,4]triazolo[3,4-a]phthalazine)

• Product Name: 6-(4-methylpiperazin-1-yl)-3-phenyl[1,2,4]triazolo[3,4-a]phthalazine
• CAS No: 87539-99-9
• MF: C₂₀H₂₀N₆
• MW: 344.413002967834
• CID: 1905081
• PubChem ID: 3071197
• Update Time: 2025-04-21

6-(4-methylpiperazin-1-yl)-3-phenyl[1,2,4]triazolo[3,4-a]phthalazine Chemical and Physical Properties

Names and Identifiers

• 6-(4-methylpiperazin-1-yl)-3-phenyl[1,2,4]triazolo[3,4-a]phthalazine
• 6-(4-methylpiperazin-1-yl)-3-phenyl-[1,2,4]triazolo[3,4-a]phthalazine
• 1,2,4-Triazolo(3,4-a)phthalazine, 6-(4-methyl-1-piperazinyl)-3-phenyl-
• CHEMBL13663
• DTXSID50236392
• DTXCID50158883
• BRN 6438114
• 87539-99-9
• 6-(4-Methyl-1-piperazinyl)-3-phenyl-1,2,4-triazolo(3,4-a)phthalazine

• Inchi： 1S/C20H20N6/c1-24-11-13-25(14-12-24)20-17-10-6-5-9-16(17)19-22-21-18(26(19)23-20)15-7-3-2-4-8-15/h2-10H,11-14H2,1H3
• InChI Key： AJGSSVPGLGFSGB-UHFFFAOYSA-N
• SMILES： N1(C2C3C=CC=CC=3C3=NN=C(C4C=CC=CC=4)N3N=2)CCN(C)CC1

Computed Properties

• Exact Mass: 344.17494466Da
• Monoisotopic Mass: 344.17494466Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.6Ų